N-(tert-butyl)-2-[8-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl]acetamide

• IUPAC Name: N-tert-butyl-2-[8-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetamide
• InChI: InChI=1S/C20H19FN6O3/c1-20(2,3)23-15(28)11-27-19(29)26-9-5-8-14(17(26)24-27)18-22-16(25-30-18)12-6-4-7-13(21)10-12/h4-10H,11H2,1-3H3,(H,23,28)
• InChI Key: XAJSEYXKLQTJBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CN1C(=O)N2C=CC=C(C2=N1)C3=NC(=NO3)C4=CC(=CC=C4)F
• Molecular Formula: C20H19FN6O3
• Molecular Weight: 410.4 g/mol

Description

N-(tert-butyl)-2-[8-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C20H19FN6O3 and its molecular weight is 410.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

The synthesis of novel compounds bearing 1,2,4-oxadiazole and triazolo[4,3-a]pyridine frameworks has attracted attention due to their diverse biological properties. A study by Karpina et al. (2019) outlines a method for synthesizing 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, demonstrating their pharmacological potential through a biological assessment of the synthesized compounds. This research provides a foundation for the exploration of such compounds in various biological applications, highlighting their utility in drug discovery and development processes (Karpina, S. S. Kovalenko, et al., 2019).

Modification for Enhanced Activity

Wang et al. (2015) investigated modifications of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide to improve its anticancer efficacy and reduce toxicity. By replacing the acetamide group with an alkylurea moiety, they synthesized derivatives with potent antiproliferative activities and reduced acute oral toxicity, indicating the importance of structural modifications in enhancing therapeutic profiles of such compounds (Wang, X.-m., et al., 2015).

Insecticidal Applications

Research by Fadda et al. (2017) on the synthesis of innovative heterocycles incorporating a thiadiazole moiety against Spodoptera littoralis, a significant agricultural pest, underlines the potential of such compounds in developing new insecticides. This work illustrates the broader applicability of these compounds beyond human medicine, extending into agriculture for pest control (Fadda, A., et al., 2017).

Structural and Vibrational Studies

The study on the crystal structure and vibrational properties of derivatives related to imidazo[1,2-a]pyridine by Chen et al. (2021) demonstrates the compound's role in material science and chemical research. These findings contribute to the understanding of molecular interactions and stability, which are crucial for designing materials with specific properties (Chen, D.-M., et al., 2021).

Molecular Probes

Research on pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives as molecular probes for the A2A adenosine receptor by Kumar et al. (2011) highlights the use of such compounds in biochemical and medical research. These probes can be used to study receptor interactions and signaling pathways, providing insights into cellular functions and potential therapeutic targets (Kumar, T., et al., 2011).